1-(2-adamantyl)-4-(4-methoxybenzoyl)piperazine oxalate

• IUPAC Name: [4-(2-adamantyl)piperazin-1-yl]-(4-methoxyphenyl)methanone;oxalic acid
• InChI: InChI=1S/C22H30N2O2.C2H2O4/c1-26-20-4-2-17(3-5-20)22(25)24-8-6-23(7-9-24)21-18-11-15-10-16(13-18)14-19(21)12-15;3-1(4)2(5)6/h2-5,15-16,18-19,21H,6-14H2,1H3;(H,3,4)(H,5,6)
• InChI Key: CEZUPHNLEDHLQZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)N2CCN(CC2)C3C4CC5CC(C4)CC3C5.C(=O)(C(=O)O)O
• Molecular Formula: C24H32N2O6
• Molecular Weight: 444.5 g/mol

Description

1-(2-adamantyl)-4-(4-methoxybenzoyl)piperazine oxalate, also known as ADMP, is a chemical compound that has gained attention in the scientific community due to its potential applications in the field of medicinal chemistry. ADMP belongs to the class of piperazine derivatives, which have been shown to exhibit a wide range of biological activities, including antipsychotic, antidepressant, and anxiolytic effects. In

Mechanism of Action

The exact mechanism of action of 1-(2-adamantyl)-4-(4-methoxybenzoyl)piperazine oxalate is not fully understood, but it is believed to act as a dopamine D2 receptor antagonist, as well as a serotonin 5-HT1A receptor agonist. These actions are thought to contribute to its antipsychotic and anxiolytic effects. This compound has also been shown to increase the release of acetylcholine in the hippocampus, which may contribute to its cognitive-enhancing effects.
Biochemical and Physiological Effects:
In addition to its effects on neurotransmitter systems, this compound has been shown to modulate various other biochemical and physiological processes. For example, it has been shown to decrease oxidative stress and inflammation in the brain, which may contribute to its neuroprotective effects. Additionally, this compound has been shown to improve glucose metabolism and insulin sensitivity in animal models, which may have implications for the treatment of diabetes.

Advantages and Limitations for Lab Experiments

One advantage of 1-(2-adamantyl)-4-(4-methoxybenzoyl)piperazine oxalate is its high potency and selectivity for its target receptors, which makes it a useful tool for studying the role of these receptors in various physiological and pathological processes. However, one limitation of this compound is its relatively short half-life, which may make it difficult to achieve sustained therapeutic effects in vivo.

Future Directions

There are several potential future directions for research on 1-(2-adamantyl)-4-(4-methoxybenzoyl)piperazine oxalate. One area of interest is the development of more potent and selective analogs of this compound that may have improved therapeutic efficacy and reduced side effects. Additionally, further studies are needed to elucidate the exact mechanisms of action of this compound and its potential applications in the treatment of various neurological and metabolic disorders. Finally, the development of novel drug delivery systems that can improve the pharmacokinetic properties of this compound may also be an area of future research.

Synthesis Methods

The synthesis of 1-(2-adamantyl)-4-(4-methoxybenzoyl)piperazine oxalate involves the reaction of 1-(2-adamantyl)piperazine with 4-methoxybenzoyl chloride in the presence of a base such as triethylamine. The resulting product is then purified and converted into its oxalate salt form.

Scientific Research Applications

1-(2-adamantyl)-4-(4-methoxybenzoyl)piperazine oxalate has been studied for its potential applications in the treatment of various neurological disorders such as schizophrenia and Alzheimer's disease. It has been shown to exhibit potent antipsychotic and cognitive-enhancing effects in animal models. Additionally, this compound has been investigated for its potential as a novel antidepressant and anxiolytic agent.